Cas no 71989-97-4 (3,4,5-Trimethoxycinnamic Acid Anhydride)

3,4,5-Trimethoxycinnamic Acid Anhydride structure
71989-97-4 structure
Product Name:3,4,5-Trimethoxycinnamic Acid Anhydride
CAS No:71989-97-4
MF:C24H26O9
MW:458.457848072052
CID:571021
PubChem ID:24721098
Update Time:2025-04-19

3,4,5-Trimethoxycinnamic Acid Anhydride Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(3,4,5-trimethoxyphenyl)-, anhydride with3-(3,4,5-trimethoxyphenyl)-2-propenoic acid
    • 3',4',5'-Trimethoxycinnamic anhydride
    • [(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl] (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
    • 3 4 5-TRIMETHOXYCINNAMIC ACID ANHYDRIDE
    • EINECS 276-271-6
    • 71989-97-4
    • 3,4,5-TRIMETHOXYCINNAMIC ACID ANHYDRIDE
    • (E)-3-(3,4,5-trimethoxyphenyl)acrylic anhydride
    • 3,4,5-Trimethoxycinnamic Acid Anhydride
    • Inchi: 1S/C24H26O9/c1-27-17-11-15(12-18(28-2)23(17)31-5)7-9-21(25)33-22(26)10-8-16-13-19(29-3)24(32-6)20(14-16)30-4/h7-14H,1-6H3/b9-7+,10-8+
    • InChI Key: IACNKWPFTWDNDK-FIFLTTCUSA-N
    • SMILES: O(C)C1C(=CC(/C=C/C(=O)OC(/C=C/C2C=C(C(=C(C=2)OC)OC)OC)=O)=CC=1OC)OC

Computed Properties

  • Exact Mass: 458.15768240g/mol
  • Monoisotopic Mass: 458.15768240g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 98.8Ų

3,4,5-Trimethoxycinnamic Acid Anhydride Pricemore >>

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